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Compound of Interest

Compound Name: Decanamide, n-pentyl-

Cat. No.: B15443986

Technical Guide to the Material Safety of N-
Pentyldecanamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety information for
N-pentyldecanamide (CAS No. 64891-15-2). Due to the limited availability of a specific Material
Safety Data Sheet (MSDS) for "Decanamide, n-pentyl-," this document synthesizes available
data for the closely related N-pentyldecanamide and supplements it with information from other
relevant amide compounds. All data is presented with clear sourcing to ensure transparency
and accuracy for use in a research and development setting.

Physicochemical Properties

The fundamental physical and chemical properties of N-pentyldecanamide are summarized
below. Understanding these properties is crucial for safe handling, storage, and use in
experimental settings.
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Property Value Reference
Molecular Formula C15H31NO [1]
Molecular Weight 241.413 g/mol [1]
Exact Mass 241.241u [1]
LogP (Octanol-Water Partition

o 5.27380 [1]
Coefficient)
Polar Surface Area (PSA) 32.59 Az [1]

Hazard Identification and Classification

While a specific Globally Harmonized System (GHS) classification for N-pentyldecanamide is
not readily available, the classification for the parent compound, Decanamide, provides a
strong indication of the potential hazards.[2]

e Acute Oral Toxicity: Harmful if swallowed.[2]
o Skin Irritation: Causes skin irritation.[2]
o Respiratory Irritation: May cause respiratory irritation.[2]

The following diagram illustrates the logical relationship between the hazard classification and
the corresponding precautionary statements.
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Caption: GHS Hazard and Precautionary Statement Relationships.

Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is paramount to ensure personnel safety. The
following guidelines are based on best practices for handling similar amide compounds.

Handling:
» Always work in a well-ventilated area, preferably within a chemical fume hood.[3]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[4][5]

« Avoid direct contact with skin and eyes.[3]

o Prevent the inhalation of dust or vapors.[3]

o Keep away from sources of ignition as the compound may be combustible.[3]

» Use non-sparking tools and ground all equipment when handling large quantities.[3]

e Practice good industrial hygiene; wash hands thoroughly after handling and before eating,
drinking, or smoking.[6]

Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4]
» Keep away from strong oxidizing agents and halogens, which are incompatible materials.[3]

Personal Protective Equipment (PPE) Workflow

The selection of appropriate PPE is a critical step in the risk assessment process before
commencing any experimental work. The following workflow diagram outlines the decision-
making process for PPE selection.
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Start: Handling N-Pentyldecanamide
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End: Proceed with Experiment
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Caption: Decision Workflow for Selecting Appropriate PPE.

First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is crucial. The following
table outlines the recommended procedures.
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Exposure Route

First Aid Protocol

Reference

Inhalation

Move the individual to fresh air.

If breathing is difficult,
administer oxygen. Seek
medical attention if symptoms

persist.

[6]7]

Skin Contact

Immediately wash the affected
area with plenty of soap and
water. Remove contaminated
clothing. If irritation develops,

seek medical attention.

[5107]

Eye Contact

Flush eyes with copious
amounts of water for at least
15 minutes, occasionally lifting
the upper and lower eyelids.
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

[5117]

Ingestion

Do not induce vomiting. Rinse
mouth with water. Seek

immediate medical attention.

[7]

Accidental Release Measures

In the case of a spill, the following steps should be taken to mitigate the hazard:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Decontaminate: Clean the spill area thoroughly.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

Collect: Carefully collect the absorbed material into a suitable container for disposal.
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This guide is intended to provide essential safety information for N-pentyldecanamide. It is not
a substitute for a formal risk assessment, which should be conducted prior to any experimental
work. Always refer to the most current and specific safety data sheets available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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